Cas no 1245808-27-8 ((2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine)
(2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]-2,2-difluoroethanamine
- (2,2-Difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine
- STL414780
- (2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
-
- MDL: MFCD15976298
- Inchi: 1S/C8H13F2N3/c1-6-7(5-13(2)12-6)3-11-4-8(9)10/h5,8,11H,3-4H2,1-2H3
- InChI Key: XMELFOSECYMAMB-UHFFFAOYSA-N
- SMILES: FC(CNCC1=CN(C)N=C1C)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 154
- XLogP3: 0.9
- Topological Polar Surface Area: 29.8
(2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01020538-1g |
(2,2-Difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 1g |
¥4403.0 | 2023-04-04 | |
| Enamine | EN300-232356-0.05g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 0.05g |
$744.0 | 2024-06-20 | |
| Enamine | EN300-232356-0.1g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 0.1g |
$779.0 | 2024-06-20 | |
| Enamine | EN300-232356-0.25g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 0.25g |
$814.0 | 2024-06-20 | |
| Enamine | EN300-232356-0.5g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 0.5g |
$849.0 | 2024-06-20 | |
| Enamine | EN300-232356-1.0g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 1.0g |
$884.0 | 2024-06-20 | |
| Enamine | EN300-232356-2.5g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 2.5g |
$1735.0 | 2024-06-20 | |
| Enamine | EN300-232356-5.0g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 5.0g |
$2566.0 | 2024-06-20 | |
| Enamine | EN300-232356-10.0g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 95% | 10.0g |
$3807.0 | 2024-06-20 | |
| Enamine | EN300-232356-1g |
(2,2-difluoroethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine |
1245808-27-8 | 90% | 1g |
$884.0 | 2023-09-15 |
(2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on (2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
Chemical Profile of (2,2-Difluoroethyl)(1,3-Dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1245808-27-8)
(2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1245808-27-8, features a combination of fluorinated and pyrazole-based moieties that contribute to its distinctive chemical properties and potential applications.
The molecular framework of this compound consists of a 2,2-difluoroethyl group attached to a 1,3-dimethyl-1H-pyrazol-4-yl moiety, which is further linked to a methylamine substituent. The presence of fluorine atoms in the 2,2-difluoroethyl group introduces electron-withdrawing effects, influencing the overall reactivity and stability of the molecule. This feature makes it particularly interesting for synthetic chemists exploring novel reaction pathways and functional group transformations.
The pyrazole ring in the structure is a well-known pharmacophore that is frequently incorporated into bioactive molecules due to its ability to interact with biological targets. Specifically, the 1,3-dimethyl-1H-pyrazol-4-yl group provides a rigid scaffold that can enhance binding affinity and selectivity in drug design. This structural motif has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents.
In recent years, there has been growing interest in fluorinated compounds for their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into pharmaceuticals often leads to improved pharmacokinetic profiles, making such compounds more attractive for therapeutic applications. The (2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine structure exemplifies this trend by combining the benefits of fluorine substitution with the bioactive potential of the pyrazole ring.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include nucleophilic substitution reactions to introduce the fluorinated ethyl group and condensation reactions to form the pyrazole ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the desired molecular architecture efficiently.
From a research perspective, this compound serves as a valuable intermediate in the development of novel bioactive molecules. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry. For instance, modifications to the substituents or functional groups could lead to derivatives with enhanced potency or selectivity against specific biological targets.
The potential applications of this compound extend beyond pharmaceuticals. In agrochemical research, fluorinated pyrazole derivatives have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests. The (2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine structure could be further investigated for its potential use in crop protection strategies.
Evaluation of this compound's properties often involves spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm its molecular structure. Additionally, computational methods like density functional theory (DFT) can be employed to predict its electronic properties and reactivity. These studies provide critical insights into how the compound might behave in different chemical environments.
In conclusion, the (2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1245808-27-8) represents an intriguing molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features and bioactive moieties make it a valuable scaffold for developing novel therapeutic agents. Continued investigation into its synthesis, properties, and applications will likely yield further advancements in drug discovery and crop protection technologies.
1245808-27-8 ((2,2-difluoroethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)